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Compound of Interest

Compound Name: N-cyclopropylthian-4-amine

Cat. No.: B15274592 Get Quote

Despite a thorough investigation into the scientific and patent literature, the specific molecule

N-cyclopropylthian-4-amine remains largely uncharacterized in publicly accessible records.

As of late 2025, there is a notable absence of dedicated research papers, patents, or

comprehensive technical guides detailing its discovery, historical development, or specific

applications in drug development or other scientific fields.

While the chemical structure of N-cyclopropylthian-4-amine is indexed in chemical databases

such as PubChem (CID 126971994), this entry lacks associated literature or detailed

experimental data. This suggests that the compound may be a novel or niche molecule with

limited research history, or it may have been synthesized as part of a larger chemical library

without being the primary focus of published studies.

General synthetic routes for structurally related cyclic amines are well-established in organic

chemistry. These methods often involve the reaction of a primary amine with a diol in the

presence of a suitable catalyst. For instance, the synthesis of N-substituted cyclic amines can

be achieved through the reaction of a primary amine with a diol using a copper-containing

hydrogenation/dehydrogenation catalyst. However, specific experimental protocols for the

synthesis of N-cyclopropylthian-4-amine are not readily available.

The broader field of amine synthesis is extensive, with numerous established methodologies

for the formation of carbon-nitrogen bonds. These include reductive amination, the Gabriel

synthesis, and various rearrangement reactions like the Hofmann and Curtius rearrangements.
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While these general principles would likely be applicable to the synthesis of N-
cyclopropylthian-4-amine, specific adaptations and optimizations would be necessary.

It is important to distinguish N-cyclopropylthian-4-amine from other structurally similar

compounds that have been more extensively studied. For example, various N-substituted

piperidine-4-amine derivatives have been investigated for their therapeutic potential,

particularly as kinase inhibitors in cancer research. However, the thiane (also known as

tetrahydrothiopyran) core of N-cyclopropylthian-4-amine differentiates it from these more

common piperidine-based structures.

Due to the lack of specific data, it is not possible to provide a detailed technical guide on the

discovery, history, experimental protocols, or biological signaling pathways associated with N-
cyclopropylthian-4-amine. Further research and publication in the scientific literature would

be required to elucidate the properties and potential applications of this particular molecule.

To cite this document: BenchChem. [N-Cyclopropylthian-4-amine: Unraveling a Chemical
Enigma]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15274592#discovery-and-history-of-n-
cyclopropylthian-4-amine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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